Alvimopan
Alvimopan
Alvimopan is a synthetic trans-3,4-dimethyl-4-(3-hydroxyphenyl) piperidine with peripherally selective opioid mu receptor antagonist activity. Alvimopan is a selective and competitive antagonist at mu-opioid receptors, found in myenteric and submucosal neurons and the immune cells of the lamina propria in the human gut. Upon administration, this agent binds to mu-opioid receptors in the gut, thereby reversing opioid-related disturbances in gut motility. Alvimopan is approximately three to nine times more potent than naloxone.
Alvimopan, also known as entereg or adl 8-2698, belongs to the class of organic compounds known as hybrid peptides. Hybrid peptides are compounds containing at least two different types of amino acids (alpha, beta, gamma, delta) linked to each other through a peptide bond. Alvimopan is a drug which is used to accelerate the time to upper and lower gastrointestinal recovery following partial large or small bowel resection surgery with primary anastomosis. also investigated for use in the treatment of pain (acute or chronic). Alvimopan is considered to be a practically insoluble (in water) and relatively neutral molecule. Alvimopan has been detected in multiple biofluids, such as urine and blood. Within the cell, alvimopan is primarily located in the membrane (predicted from logP). In humans, alvimopan is involved in the alvimopan action pathway.
Alvimopan is a peptide.
Alvimopan, also known as entereg or adl 8-2698, belongs to the class of organic compounds known as hybrid peptides. Hybrid peptides are compounds containing at least two different types of amino acids (alpha, beta, gamma, delta) linked to each other through a peptide bond. Alvimopan is a drug which is used to accelerate the time to upper and lower gastrointestinal recovery following partial large or small bowel resection surgery with primary anastomosis. also investigated for use in the treatment of pain (acute or chronic). Alvimopan is considered to be a practically insoluble (in water) and relatively neutral molecule. Alvimopan has been detected in multiple biofluids, such as urine and blood. Within the cell, alvimopan is primarily located in the membrane (predicted from logP). In humans, alvimopan is involved in the alvimopan action pathway.
Alvimopan is a peptide.
Brand Name:
Vulcanchem
CAS No.:
145590-44-9
VCID:
VC21135762
InChI:
InChI=1S/C25H32N2O4/c1-18-16-27(12-11-25(18,2)21-9-6-10-22(28)14-21)17-20(24(31)26-15-23(29)30)13-19-7-4-3-5-8-19/h3-10,14,18,20,28H,11-13,15-17H2,1-2H3,(H,26,31)(H,29,30)/t18-,20-,25+/m0/s1
SMILES:
CC1CN(CCC1(C)C2=CC(=CC=C2)O)CC(CC3=CC=CC=C3)C(=O)NCC(=O)O
Molecular Formula:
C25H32N2O4
Molecular Weight:
424.5 g/mol
Alvimopan
CAS No.: 145590-44-9
Cat. No.: VC21135762
Molecular Formula: C25H32N2O4
Molecular Weight: 424.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Alvimopan is a synthetic trans-3,4-dimethyl-4-(3-hydroxyphenyl) piperidine with peripherally selective opioid mu receptor antagonist activity. Alvimopan is a selective and competitive antagonist at mu-opioid receptors, found in myenteric and submucosal neurons and the immune cells of the lamina propria in the human gut. Upon administration, this agent binds to mu-opioid receptors in the gut, thereby reversing opioid-related disturbances in gut motility. Alvimopan is approximately three to nine times more potent than naloxone. Alvimopan, also known as entereg or adl 8-2698, belongs to the class of organic compounds known as hybrid peptides. Hybrid peptides are compounds containing at least two different types of amino acids (alpha, beta, gamma, delta) linked to each other through a peptide bond. Alvimopan is a drug which is used to accelerate the time to upper and lower gastrointestinal recovery following partial large or small bowel resection surgery with primary anastomosis. also investigated for use in the treatment of pain (acute or chronic). Alvimopan is considered to be a practically insoluble (in water) and relatively neutral molecule. Alvimopan has been detected in multiple biofluids, such as urine and blood. Within the cell, alvimopan is primarily located in the membrane (predicted from logP). In humans, alvimopan is involved in the alvimopan action pathway. Alvimopan is a peptide. |
|---|---|
| CAS No. | 145590-44-9 |
| Molecular Formula | C25H32N2O4 |
| Molecular Weight | 424.5 g/mol |
| IUPAC Name | 2-[[(2S)-2-benzyl-3-[(3R,4R)-4-(3-hydroxyphenyl)-3,4-dimethylpiperidin-1-yl]propanoyl]amino]acetic acid |
| Standard InChI | InChI=1S/C25H32N2O4/c1-18-16-27(12-11-25(18,2)21-9-6-10-22(28)14-21)17-20(24(31)26-15-23(29)30)13-19-7-4-3-5-8-19/h3-10,14,18,20,28H,11-13,15-17H2,1-2H3,(H,26,31)(H,29,30)/t18-,20-,25+/m0/s1 |
| Standard InChI Key | UPNUIXSCZBYVBB-JVFUWBCBSA-N |
| Isomeric SMILES | C[C@H]1CN(CC[C@@]1(C)C2=CC(=CC=C2)O)C[C@H](CC3=CC=CC=C3)C(=O)NCC(=O)O |
| SMILES | CC1CN(CCC1(C)C2=CC(=CC=C2)O)CC(CC3=CC=CC=C3)C(=O)NCC(=O)O |
| Canonical SMILES | CC1CN(CCC1(C)C2=CC(=CC=C2)O)CC(CC3=CC=CC=C3)C(=O)NCC(=O)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator